Cas no 2228422-64-6 (1-(2,3,3,3-tetrafluoropropyl)cyclopropylmethanol)
1-(2,3,3,3-tetrafluoropropyl)cyclopropylmethanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3,3,3-tetrafluoropropyl)cyclopropylmethanol
- [1-(2,3,3,3-tetrafluoropropyl)cyclopropyl]methanol
- EN300-1957538
- 2228422-64-6
-
- Inchi: 1S/C7H10F4O/c8-5(7(9,10)11)3-6(4-12)1-2-6/h5,12H,1-4H2
- InChI Key: FUJVRUZKHDMSOL-UHFFFAOYSA-N
- SMILES: FC(C(F)(F)F)CC1(CO)CC1
Computed Properties
- Exact Mass: 186.06677759g/mol
- Monoisotopic Mass: 186.06677759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 20.2Ų
1-(2,3,3,3-tetrafluoropropyl)cyclopropylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1957538-0.05g |
[1-(2,3,3,3-tetrafluoropropyl)cyclopropyl]methanol |
2228422-64-6 | 0.05g |
$1091.0 | 2023-09-17 | ||
| Enamine | EN300-1957538-0.1g |
[1-(2,3,3,3-tetrafluoropropyl)cyclopropyl]methanol |
2228422-64-6 | 0.1g |
$1144.0 | 2023-09-17 | ||
| Enamine | EN300-1957538-0.25g |
[1-(2,3,3,3-tetrafluoropropyl)cyclopropyl]methanol |
2228422-64-6 | 0.25g |
$1196.0 | 2023-09-17 | ||
| Enamine | EN300-1957538-0.5g |
[1-(2,3,3,3-tetrafluoropropyl)cyclopropyl]methanol |
2228422-64-6 | 0.5g |
$1247.0 | 2023-09-17 | ||
| Enamine | EN300-1957538-1.0g |
[1-(2,3,3,3-tetrafluoropropyl)cyclopropyl]methanol |
2228422-64-6 | 1g |
$1299.0 | 2023-06-02 | ||
| Enamine | EN300-1957538-2.5g |
[1-(2,3,3,3-tetrafluoropropyl)cyclopropyl]methanol |
2228422-64-6 | 2.5g |
$2548.0 | 2023-09-17 | ||
| Enamine | EN300-1957538-5.0g |
[1-(2,3,3,3-tetrafluoropropyl)cyclopropyl]methanol |
2228422-64-6 | 5g |
$3770.0 | 2023-06-02 | ||
| Enamine | EN300-1957538-10.0g |
[1-(2,3,3,3-tetrafluoropropyl)cyclopropyl]methanol |
2228422-64-6 | 10g |
$5590.0 | 2023-06-02 | ||
| Enamine | EN300-1957538-1g |
[1-(2,3,3,3-tetrafluoropropyl)cyclopropyl]methanol |
2228422-64-6 | 1g |
$1299.0 | 2023-09-17 | ||
| Enamine | EN300-1957538-5g |
[1-(2,3,3,3-tetrafluoropropyl)cyclopropyl]methanol |
2228422-64-6 | 5g |
$3770.0 | 2023-09-17 |
1-(2,3,3,3-tetrafluoropropyl)cyclopropylmethanol Related Literature
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 1-(2,3,3,3-tetrafluoropropyl)cyclopropylmethanol
Research Brief on 1-(2,3,3,3-tetrafluoropropyl)cyclopropylmethanol (CAS: 2228422-64-6): Recent Advances and Applications
The compound 1-(2,3,3,3-tetrafluoropropyl)cyclopropylmethanol (CAS: 2228422-64-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.
Recent studies have highlighted the role of 1-(2,3,3,3-tetrafluoropropyl)cyclopropylmethanol as a key intermediate in the synthesis of fluorinated pharmaceuticals. The presence of the tetrafluoropropyl group and cyclopropane ring in its structure imparts distinct physicochemical properties, such as enhanced metabolic stability and lipophilicity, which are highly desirable in drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel antiviral agents, particularly against RNA viruses, owing to its ability to modulate viral polymerase activity.
In addition to its antiviral potential, this compound has shown promise in the field of oncology. Research conducted by the National Cancer Institute (NCI) in 2024 revealed that derivatives of 1-(2,3,3,3-tetrafluoropropyl)cyclopropylmethanol exhibit potent inhibitory effects on specific kinase pathways involved in tumor proliferation. These findings suggest its potential as a scaffold for targeted cancer therapies, particularly in cases resistant to conventional treatments.
The synthetic routes to 1-(2,3,3,3-tetrafluoropropyl)cyclopropylmethanol have also seen significant optimization in recent years. A breakthrough publication in Organic Process Research & Development (2024) described a scalable, high-yield synthesis using continuous flow chemistry, addressing previous challenges related to purification and yield. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.
From a safety and toxicological perspective, preliminary assessments indicate that 1-(2,3,3,3-tetrafluoropropyl)cyclopropylmethanol exhibits a favorable profile, with no significant cytotoxicity observed in normal cell lines at therapeutic concentrations. However, further in vivo studies are warranted to fully evaluate its pharmacokinetic properties and potential side effects.
Looking ahead, researchers are exploring the incorporation of this compound into more complex drug delivery systems, including nanoparticle formulations and prodrug strategies. Its unique chemical structure makes it particularly suitable for these advanced applications, potentially enabling targeted delivery and improved therapeutic outcomes.
In conclusion, 1-(2,3,3,3-tetrafluoropropyl)cyclopropylmethanol represents a versatile and promising compound in pharmaceutical research. Its recent applications in antiviral and anticancer drug development, coupled with improved synthetic methodologies, position it as a valuable asset in the quest for novel therapeutics. Continued research in this area is expected to yield significant clinical advancements in the coming years.
2228422-64-6 (1-(2,3,3,3-tetrafluoropropyl)cyclopropylmethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)